Cas no 65581-15-9 (2,2'-[(1-methylethylidene)bis[(2-bromo-4,1-phenylene)oxy]]bisethanol)

• Product Name: 2,2'-[(1-methylethylidene)bis[(2-bromo-4,1-phenylene)oxy]]bisethanol
• CAS No: 65581-15-9
• MF: C₁₉H₂₂Br₂O₄
• MW: 474.183584690094
• CID: 962140
• PubChem ID: 6455161
• Update Time: 2025-04-19

2,2'-[(1-methylethylidene)bis[(2-bromo-4,1-phenylene)oxy]]bisethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(1-methylethylidene)bis[(2-bromo-4,1-phenylene)oxy]]bisethanol
• 2-[2-bromo-4-[2-[3-bromo-4-(2-hydroxyethoxy)phenyl]propan-2-yl]phenoxy]ethanol
• 2,2'-((1-Methylethylidene)bis((2-bromo-4,1-phenylene)oxy))bisethanol
• 2,2'-{propane-2,2-diylbis[(2-bromobenzene-4,1-diyl)oxy]}diethanol
• 65581-15-9
• NS00035897
• DTXSID20215851
• EINECS 265-833-6
• 77EHW3YN3W
• 2,2-bis-(4'-beta-hydroxyethoxy-3'-bromphenyl)-propane
• SCHEMBL346197
• UNII-77EHW3YN3W

• Inchi： 1S/C19H22Br2O4/c1-19(2,13-3-5-17(15(20)11-13)24-9-7-22)14-4-6-18(16(21)12-14)25-10-8-23/h3-6,11-12,22-23H,7-10H2,1-2H3
• InChI Key： LFEXGRKRPALUFH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C1C=CC(=C(C=1)Br)OCCO)OCCO

Computed Properties

• Exact Mass: 471.98846
• Monoisotopic Mass: 471.988484
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 4.7

Experimental Properties

• Density: 1.524
• Boiling Point: 542.9°C at 760 mmHg
• Flash Point: 282.1°C
• Refractive Index: 1.593
• PSA: 58.92